N-[1-(4-ethoxyphenyl)ethyl]-2-fluorobenzamide

• IUPAC Name: N-[1-(4-ethoxyphenyl)ethyl]-2-fluorobenzamide
• InChI: InChI=1S/C17H18FNO2/c1-3-21-14-10-8-13(9-11-14)12(2)19-17(20)15-6-4-5-7-16(15)18/h4-12H,3H2,1-2H3,(H,19,20)
• InChI Key: XLGIOEOCWDKVTO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(C)NC(=O)C2=CC=CC=C2F
• Molecular Formula: C17H18FNO2
• Molecular Weight: 287.33 g/mol

Description

N-[1-(4-ethoxyphenyl)ethyl]-2-fluorobenzamide, also known as EF-1, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. EF-1 is a small molecule that has been found to have several biochemical and physiological effects, making it an attractive candidate for use in laboratory experiments.

Mechanism of Action

N-[1-(4-ethoxyphenyl)ethyl]-2-fluorobenzamide works by inhibiting the activity of specific enzymes and proteins that are involved in cell division and proliferation. This leads to a decrease in the growth and proliferation of cancer cells, making it a promising candidate for cancer treatment.
Biochemical and Physiological Effects:
N-[1-(4-ethoxyphenyl)ethyl]-2-fluorobenzamide has been found to have several biochemical and physiological effects. It has been shown to inhibit the activity of specific enzymes and proteins that are involved in cell division and proliferation. Additionally, N-[1-(4-ethoxyphenyl)ethyl]-2-fluorobenzamide has been found to induce apoptosis, or programmed cell death, in cancer cells. This makes it an attractive candidate for cancer treatment.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[1-(4-ethoxyphenyl)ethyl]-2-fluorobenzamide is its ability to inhibit the growth and proliferation of cancer cells. This makes it a promising candidate for cancer treatment. However, there are also some limitations to using N-[1-(4-ethoxyphenyl)ethyl]-2-fluorobenzamide in laboratory experiments. For example, it may have limited solubility in certain solvents, which can make it difficult to use in certain experimental conditions.

Future Directions

There are several future directions for research on N-[1-(4-ethoxyphenyl)ethyl]-2-fluorobenzamide. One area of research is in the development of new cancer treatments based on N-[1-(4-ethoxyphenyl)ethyl]-2-fluorobenzamide. Additionally, research can be conducted to explore the potential applications of N-[1-(4-ethoxyphenyl)ethyl]-2-fluorobenzamide in other fields, such as neuroscience and immunology. Finally, further studies can be conducted to better understand the mechanism of action of N-[1-(4-ethoxyphenyl)ethyl]-2-fluorobenzamide and to optimize its use in laboratory experiments.

Synthesis Methods

N-[1-(4-ethoxyphenyl)ethyl]-2-fluorobenzamide can be synthesized through a multi-step process that involves the reaction of 4-ethoxyphenethylamine with 2-fluorobenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through column chromatography to obtain pure N-[1-(4-ethoxyphenyl)ethyl]-2-fluorobenzamide.

Scientific Research Applications

N-[1-(4-ethoxyphenyl)ethyl]-2-fluorobenzamide has been found to have several potential applications in scientific research. One of the key areas of research is in the field of cancer treatment. N-[1-(4-ethoxyphenyl)ethyl]-2-fluorobenzamide has been found to inhibit the growth of cancer cells by targeting specific proteins and enzymes that are involved in cell division and proliferation.